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Compound of Interest

Compound Name: Bumetrizole

Cat. No.: B141658 Get Quote

Essential Safety and Logistical Information for the Disposal of Bumetrizole

For researchers, scientists, and drug development professionals, the safe and environmentally

responsible disposal of laboratory chemicals is a critical component of laboratory safety and

regulatory compliance. This guide provides a detailed, step-by-step procedure for the proper

disposal of bumetrizole, a benzotriazole UV absorber. Adherence to these protocols is

essential to mitigate potential environmental risks associated with this compound.

Data Presentation: Bumetrizole Properties
A summary of the key physical, chemical, and toxicological properties of bumetrizole is

provided in the table below. This information is crucial for a comprehensive understanding of

the substance and for making informed safety and disposal decisions.
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Property Value Reference

Chemical Name

2-tert-Butyl-6-(5-chloro-2H-

benzotriazol-2-yl)-4-

methylphenol

CAS Number 3896-11-5

Molecular Formula C₁₇H₁₈ClN₃O

Molecular Weight 315.8 g/mol [1]

Appearance Pale yellow powder

Melting Point 144-147 °C

Oral LD50 (Rat) > 2000 mg/kg [1][2]

Dermal LD50 (Rat) > 2000 mg/kg [3]

Log Kow (Octanol-Water

Partition Coefficient)
5.55 - 6.81 [4]

Aquatic Hazard

Slightly hazardous for water.

May cause long lasting harmful

effects to aquatic life.

[5][6]

Persistence and

Bioaccumulation

Considered persistent and has

bioaccumulation potential.
[5][7][8]

Experimental Protocol: Standard Disposal
Procedure
The disposal of bumetrizole must be conducted in a manner that minimizes environmental

impact and adheres to local, state, and federal regulations. Bumetrizole should be treated as

hazardous chemical waste. Under no circumstances should bumetrizole be disposed of down

the drain or in regular trash.[9][10][11]

1. Personal Protective Equipment (PPE): Before handling bumetrizole for disposal, it is

mandatory to wear appropriate PPE to prevent skin and eye contact.
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Gloves: Wear chemical-resistant gloves (e.g., nitrile).

Eye Protection: Use tightly fitting safety goggles.

Protective Clothing: Wear a lab coat.

2. Waste Identification and Segregation:

Unused Product: Pure, unadulterated bumetrizole should be collected in a designated,

clearly labeled hazardous waste container.

Contaminated Materials: Personal protective equipment (PPE) such as gloves, as well as lab

supplies (e.g., weigh boats, contaminated filter paper) that have come into contact with

bumetrizole, should be collected separately in a designated solid hazardous waste

container.

Solutions: Solutions containing bumetrizole should be collected in a labeled, sealed liquid

hazardous waste container. Do not mix with other solvent waste streams unless compatibility

has been confirmed.

3. Containerization and Labeling:

Use chemically resistant containers for all bumetrizole waste.[12]

Clearly label each container with "Hazardous Waste - Bumetrizole" and include the

concentration and any other components if it is a mixture.

Ensure containers are kept tightly sealed except when adding waste.[9][10]

4. Storage of Waste:

Store waste containers in a designated, well-ventilated satellite accumulation area.[10]

Store away from incompatible materials, particularly strong oxidizing agents.

5. Disposal Procedure:
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Consult with your institution's Environmental Health and Safety (EHS) department. They will

provide specific guidance based on local regulations and available disposal facilities.

Professional Waste Disposal: Arrange for the collection of the waste by a licensed hazardous

waste disposal company.[9][13] This is the required method for laboratory chemical waste.

6. Spill Cleanup: In the event of a spill, follow these procedures to minimize exposure and

environmental release:

Evacuate and Ventilate: Ensure the area is well-ventilated. Evacuate non-essential

personnel.

Contain the Spill: Prevent further leakage or spillage if it is safe to do so. Avoid letting the

chemical enter drains.

Cleanup: For solid spills, avoid creating dust. Carefully sweep or scoop the material into a

suitable, closed container for disposal. For liquid spills, absorb with an inert material (e.g.,

vermiculite, sand) and place in the hazardous waste container.

Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then soap

and water. Collect all cleanup materials as hazardous waste.

Mandatory Visualization
The following diagram illustrates the decision-making process for the proper disposal of

bumetrizole waste.
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Click to download full resolution via product page

Caption: Bumetrizole Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. bg.cpachem.com [bg.cpachem.com]

2. Bumetrizole (UV-326) [benchchem.com]

3. researchgate.net [researchgate.net]

4. GreenScreen® For Safer Chemicals Assessment | Bumetrizole | UV 326 | CASRN 3896-
11-5 | PDF [slideshare.net]

5. ewg.org [ewg.org]

6. pentachemicals.eu [pentachemicals.eu]

7. Brief Profile - ECHA [echa.europa.eu]

8. industrialchemicals.gov.au [industrialchemicals.gov.au]

9. vumc.org [vumc.org]

10. ehrs.upenn.edu [ehrs.upenn.edu]

11. acs.org [acs.org]

12. danielshealth.com [danielshealth.com]

13. datasheets.scbt.com [datasheets.scbt.com]

To cite this document: BenchChem. [Proper Disposal of Bumetrizole: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b141658#bumetrizole-proper-disposal-procedures]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b141658?utm_src=pdf-body-img
https://www.benchchem.com/product/b141658?utm_src=pdf-body
https://www.benchchem.com/product/b141658?utm_src=pdf-custom-synthesis
https://bg.cpachem.com/msds?num=SB65702&dnl=sd_-_Bumetrizole_CAS_3896-11-5_EC_223-445-4_%28SB65702%29_%28EU%29.pdf
https://www.benchchem.com/product/b141658
https://www.researchgate.net/publication/371471439_GreenScreenR_Assessment_for_Bumetrizole_CAS_No_3896-11-5
https://www.slideshare.net/slideshow/greenscreen-assessment-bumetrizole-uv-326-casrn-3896115/70631713
https://www.slideshare.net/slideshow/greenscreen-assessment-bumetrizole-uv-326-casrn-3896115/70631713
https://www.ewg.org/skindeep/ingredients/700836-BUMETRIZOLE/
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/1,2,3-Benzotriazole_0101_4.0.pdf
https://echa.europa.eu/brief-profile/-/briefprofile/100.021.315
https://www.industrialchemicals.gov.au/sites/default/files/Phenolic%20benzotriazoles_%20Environment%20tier%20II%20assessment.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://datasheets.scbt.com/sc-210874.pdf
https://www.benchchem.com/product/b141658#bumetrizole-proper-disposal-procedures
https://www.benchchem.com/product/b141658#bumetrizole-proper-disposal-procedures
https://www.benchchem.com/product/b141658#bumetrizole-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b141658?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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